Cas no 2171905-75-0 (5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2171905-75-0
• MF: C₈H₁₀BrFN₂O₂
• MW: 265.079604625702
• CID: 6360947
• PubChem ID: 165786768
• Update Time: 2025-10-16

5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one
• EN300-1650459
• 2171905-75-0

• Inchi： 1S/C8H10BrFN2O2/c1-5-11-3-7(9)8(14)12(5)4-6(13)2-10/h3,6,13H,2,4H2,1H3
• InChI Key： NRPAYPCEEPAUMF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)N(C1=O)CC(CF)O

Computed Properties

• Exact Mass: 263.99097g/mol
• Monoisotopic Mass: 263.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one

Introduction to 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2171905-75-0)

5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2171905-75-0, belongs to the dihydropyrimidine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its bromo and fluoro substituents, as well as the hydroxypropyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one have been the focus of numerous studies aimed at exploring its pharmacological potential. The presence of a bromine atom at the 5-position enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the fluoro group at the 3-position introduces metabolic stability and lipophilicity, key factors that influence drug efficacy and bioavailability.

The hydroxypropyl moiety at the 3-position adds another layer of functionality, enabling further derivatization and modification to tailor specific biological responses. This structural versatility has made 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one a popular intermediate in the synthesis of novel therapeutic agents targeting various diseases. Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of promising derivatives from this scaffold, underscoring its importance in modern drug discovery.

In recent years, researchers have been particularly interested in exploring the antimicrobial and anticancer properties of dihydropyrimidine derivatives. Studies have demonstrated that modifications in the substitution pattern can significantly alter the biological activity of these compounds. For instance, derivatives with halogenated aromatic rings exhibit enhanced binding affinity to biological targets, leading to improved therapeutic outcomes. The incorporation of fluorine atoms has been shown to increase selectivity against certain enzymes and receptors while minimizing off-target effects.

The hydroxypropyl group in 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one also plays a crucial role in modulating pharmacokinetic properties. This side chain can interact with biological membranes, influencing drug absorption and distribution. Additionally, it provides a site for further functionalization through glycosylation or other bioconjugation strategies, expanding the potential applications of this compound in targeted drug delivery systems.

One of the most compelling aspects of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one is its role as a precursor in the development of antiviral agents. The dihydropyrimidine core is a common motif in nucleoside analogs that inhibit viral replication by competing with natural nucleobases during DNA/RNA synthesis. The bromo and fluoro substituents enhance binding interactions with viral polymerases, leading to increased potency against a broad spectrum of pathogens. Ongoing research is focused on optimizing these derivatives for use against emerging viral threats.

The compound's structural features also make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including cell growth and division. Inhibiting aberrant kinase activity has become a major strategy in cancer therapy. The bromo substituent facilitates palladium-catalyzed cross-coupling reactions to introduce aryl groups or heteroaryl moieties that can modulate kinase inhibition profiles. Furthermore, the fluoro group can improve metabolic stability while enhancing binding affinity to target kinases.

Another area where 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one shows promise is in neurodegenerative disease research. Dihydropyrimidine derivatives have been investigated for their potential to modulate neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease. The hydroxypropyl group allows for interactions with specific protein targets involved in neuroprotection or inflammation reduction. By fine-tuning the substitution pattern on this scaffold, researchers aim to develop drugs that can slow disease progression while minimizing side effects.

The synthetic methodologies for preparing 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one have also seen significant advancements. Modern synthetic routes leverage transition metal catalysis and flow chemistry to achieve high yields with improved scalability. These techniques not only reduce production costs but also enhance sustainability by minimizing waste generation. The availability of efficient synthetic protocols has facilitated rapid exploration of derivative libraries, accelerating the discovery pipeline.

The pharmacokinetic profile of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one has been thoroughly evaluated through preclinical studies conducted both in vitro and in vivo. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles. The compound exhibits moderate solubility in water but good solubility in lipophilic solvents due to its fluorinated aromatic ring and hydrophobic side chain. This balance between lipophilicity and solubility is critical for achieving optimal bioavailability.

The metabolic stability of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-2-methyl-3,4-dihydropyrimidin-4-one has been assessed using liver microsomes and hepatocytes from various species. Initial findings suggest that the compound undergoes biotransformation primarily through cytochrome P450-mediated pathways but exhibits resistance to rapid degradation compared to simpler dihydropyrimidines lacking halogen substituents. This metabolic stability contributes to prolonged half-life values observed in animal models.

In conclusion, 5-bromo - 35fluor o - 22hydrox y prop y l - m eth y l - 34dih y dro py rim id ine - 44 o ne ( C A S N o . 21 7190 57 -75 -0 ) represents a structurally versatile scaffold with significant potential across multiple therapeutic areas including antiviral , anticancer , anti-inflammatory , an d n eurodegenerative dise ases . Its unique combination o f functional groups , coupled w ith efficient synthetic approaches an d favorable pharmacokinetic properties , positions it as an important compoun d f or future medicinal chemistry investigations . As research continues t o uncover new applications an d optimize existing ones , thi s compoun d is likely t o remain at t he forefront o f drug discovery efforts . p >